(1R)-1-[2-(trifluoromethyl)phenyl]ethanol
(1R)-1-[2-(trifluoromethyl)phenyl]ethanol
Brand Name:
Vulcanchem
CAS No.:
127852-29-3
VCID:
VC21252678
InChI:
InChI=1S/C9H9F3O/c1-6(13)7-4-2-3-5-8(7)9(10,11)12/h2-6,13H,1H3/t6-/m1/s1
SMILES:
CC(C1=CC=CC=C1C(F)(F)F)O
Molecular Formula:
C9H9F3O
Molecular Weight:
190.16 g/mol
(1R)-1-[2-(trifluoromethyl)phenyl]ethanol
CAS No.: 127852-29-3
Cat. No.: VC21252678
Molecular Formula: C9H9F3O
Molecular Weight: 190.16 g/mol
* For research use only. Not for human or veterinary use.
![(1R)-1-[2-(trifluoromethyl)phenyl]ethanol - 127852-29-3](/images/no_structure.jpg)
Specification
| CAS No. | 127852-29-3 |
|---|---|
| Molecular Formula | C9H9F3O |
| Molecular Weight | 190.16 g/mol |
| IUPAC Name | (1R)-1-[2-(trifluoromethyl)phenyl]ethanol |
| Standard InChI | InChI=1S/C9H9F3O/c1-6(13)7-4-2-3-5-8(7)9(10,11)12/h2-6,13H,1H3/t6-/m1/s1 |
| Standard InChI Key | VGHBIJJTMFYTPY-ZCFIWIBFSA-N |
| Isomeric SMILES | C[C@H](C1=CC=CC=C1C(F)(F)F)O |
| SMILES | CC(C1=CC=CC=C1C(F)(F)F)O |
| Canonical SMILES | CC(C1=CC=CC=C1C(F)(F)F)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator